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CAS No.: 147335-40-8

Cat. No.: B1174708

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorad™ FC-100, chemically known as perfluorooctanesulfonate (PFOS), is a fluorosurfactant

renowned for its ability to significantly reduce the surface tension of aqueous solutions.[1] This

property makes it a valuable component in various applications, including coatings, cleaning

agents, and firefighting foams.[1] In research and drug development, precise measurement of

surface tension is critical for understanding and optimizing formulations, interfacial phenomena,

and delivery systems. This document provides a detailed guide to the experimental setup and

protocols for accurately measuring the surface tension of solutions containing FC-100.

Surface tension is a measure of the cohesive energy present at the interface of a liquid. It

arises from the imbalance of intermolecular forces at the liquid's surface compared to the bulk.

For surfactants like FC-100, the molecules preferentially accumulate at the surface, disrupting

the cohesive forces and thereby lowering the surface tension. The extent of this reduction is

dependent on the surfactant's concentration up to its critical micelle concentration (CMC).
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This application note details two primary methods for measuring surface tension: the Pendant

Drop method and the Du Noüy Ring method. Both are widely accepted and reliable techniques

suitable for characterizing the surface properties of FC-100 solutions.

Data Presentation
The surface tension of aqueous solutions of FC-100 (PFOS) is highly dependent on its

concentration. As a surfactant, FC-100 significantly lowers the surface tension of water even at

low concentrations, reaching a minimum value at and above its Critical Micelle Concentration

(CMC).

Concentration of FC-100 (PFOS) Surface Tension (mN/m)

Pure Water ~72.8

Low Concentration Decreases with increasing concentration

At Critical Micelle Concentration (CMC) ~33.0[2]

Above Critical Micelle Concentration (CMC) Remains relatively constant

Note: The exact surface tension values will vary with the specific concentration, temperature,

and purity of the components.

Experimental Protocols
Two robust methods for determining the surface tension of FC-100 solutions are the Pendant

Drop method and the Du Noüy Ring method.

Pendant Drop Method
This optical method determines surface tension by analyzing the shape of a pendant drop of

the liquid. The shape of the drop is governed by the balance between gravity, which elongates

the drop, and surface tension, which tends to keep it spherical.

Optical Tensiometer (Goniometer) with a high-resolution camera

Light source
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Syringe with a needle of appropriate diameter

FC-100 solution of known concentration

Glassware (beakers, flasks)

Computer with image analysis software (e.g., ImageJ with a pendant drop plugin or

dedicated tensiometer software)
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Preparation

Instrument Setup

Measurement

Data Analysis

Prepare FC-100 Solution

Clean and Dry Syringe/Needle Fill Syringe with Solution

Mount Syringe on Tensiometer

Adjust Camera and Lighting

Form a Pendant Drop

Capture High-Resolution Image

Analyze Drop Profile

Calculate Surface Tension (Young-Laplace Equation)

Click to download full resolution via product page

Caption: Experimental workflow for the Pendant Drop method.
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Solution Preparation: Prepare a solution of FC-100 at the desired concentration in deionized

water. Ensure the solution is homogeneous.

Syringe Preparation: Thoroughly clean the syringe and needle to remove any contaminants

that could affect surface tension. Rinse with deionized water and the FC-100 solution to be

tested.

Instrument Setup:

Mount the syringe securely in the tensiometer's holder.

Position the light source and camera to obtain a clear, high-contrast image of the needle

tip.

Calibrate the instrument according to the manufacturer's instructions.

Measurement:

Carefully dispense a small droplet of the FC-100 solution from the needle tip. The drop

should be large enough to be "pendant" (elongated by gravity) but not so large that it

detaches.

Adjust the focus of the camera to get a sharp image of the drop's silhouette.

Capture a high-resolution image of the stable pendant drop.

Data Analysis:

The software analyzes the captured image to determine the profile of the drop.

By fitting the drop shape to the Young-Laplace equation, which relates the pressure

difference across the surface to the surface curvature, the software calculates the surface

tension.

Repeat the measurement multiple times to ensure reproducibility and calculate an average

value.

Du Noüy Ring Method
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This classic tensiometric method measures the force required to detach a platinum-iridium ring

from the surface of the liquid. The force measured is directly related to the surface tension.

Force Tensiometer

Platinum-iridium Du Noüy ring

Sample vessel (e.g., a watch glass or a crystallizing dish)

FC-100 solution of known concentration

Bunsen burner or alcohol lamp for cleaning the ring

Micrometer stage for precise vertical movement of the sample vessel
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Preparation

Instrument Setup

Measurement

Data Analysis

Prepare FC-100 Solution

Clean and Flame Platinum Ring Place Solution in Sample Vessel

Attach Ring to Tensiometer

Zero the Force Sensor

Immerse Ring in Solution

Slowly Raise Ring

Record Maximum Force at Detachment

Apply Correction Factor

Calculate Surface Tension
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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